molecular formula C8H9N3S B8577798 4-(Methylthio)benzylazide

4-(Methylthio)benzylazide

Cat. No.: B8577798
M. Wt: 179.24 g/mol
InChI Key: JMDDLYOZAPJBRC-UHFFFAOYSA-N
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Description

4-(Methylthio)benzylazide is a useful research compound. Its molecular formula is C8H9N3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3S

Molecular Weight

179.24 g/mol

IUPAC Name

1-(azidomethyl)-4-methylsulfanylbenzene

InChI

InChI=1S/C8H9N3S/c1-12-8-4-2-7(3-5-8)6-10-11-9/h2-5H,6H2,1H3

InChI Key

JMDDLYOZAPJBRC-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)CN=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cold (5° C.) solution of 4-methylthiobenzyl alcohol (3.0 g, 19.45 mmol) in CH2Cl2 (60 mL) was treated with triethylamine (2.17 g, 21.4 mmol) and methanesulfonyl chloride (2.45 g, 21.4 mmol). The mixture was stirred for 1 h, then diluted with Et2O and filtered. The filtrate was evaporated to dryness, redissolved in CH3CN and treated with NaN3 (1.52 g, 23.34 mmol) and (Bu)4NCl (0.150 g). The mixture was stirred at room temperature for 18 h, then diluted with ethyl acetate and washed successively with water, dilute NaHCO3 and brine, dried (MgSO4), and finally evaporated. The crude compound was purified by silica gel chromatography (eluted with petroleum ether and CH2Cl2) to afford 2.79 g (80.0%) of the title product as a mobile oil.
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